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Compound of Interest

Compound Name: Aloisine RP106

Cat. No.: B1680015

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the inhibitory activity of
Aloisine RP106 against target kinases. Aloisine RP106 is a potent inhibitor of several cyclin-
dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3), acting as an ATP-
competitive inhibitor.[1][2] The following protocols and data are intended to guide researchers
in setting up and performing kinase assays to evaluate the potency and selectivity of Aloisine
RP106 and similar compounds.

Quantitative Data: Inhibitory Activity of Aloisine RP106

Aloisine RP106 has been shown to inhibit the activity of several key kinases involved in cell
cycle regulation and neuronal functions. The half-maximal inhibitory concentration (IC50)
values for Aloisine RP106 against its primary targets are summarized in the table below.

Kinase Target IC50 (pM)
Cdk1l/cyclin B 0.70
Cdk5/p25 1.5

GSK-3 0.92

Table 1: IC50 values of Aloisine RP106 against various kinases.[3]
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Experimental Protocols: Aloisine RP106 Kinase
Assay

This protocol describes a general method to measure the kinase activity and the inhibitory
effect of Aloisine RP106 using a luminescence-based assay format, such as the ADP-Glo™
Kinase Assay. This assay quantifies the amount of ADP produced during the kinase reaction,
which is directly proportional to the kinase activity.

l. Materials and Reagents

e Kinases: Recombinant human CDK2/Cyclin A or GSK-3f3
Substrates:

o For CDK2/Cyclin A: Histone H1 or a specific peptide substrate (e.g., Rb-derived peptide).
[41[5]

o For GSK-3[: GS-1 peptide or a similar specific substrate.[1]
Inhibitor: Aloisine RP106

Assay Platform: ADP-Glo™ Kinase Assay Kit (or similar luminescence-based ADP detection
kit)

Buffer: Kinase Reaction Buffer (e.g., 40 mM Tris-HCI, pH 7.5, 20 mM MgClz, 0.1 mg/ml BSA,
50 uM DTT)[6]

ATP: Adenosine 5'-triphosphate
Plates: White, opaque 96-well or 384-well plates suitable for luminescence measurements

Plate reader: Luminometer

Il. Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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